Cas no 1806918-29-5 (Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806918-29-5
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4860646
• Update Time: 2025-06-09

Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-8(16)3-5-2-6(11)7(4-14)15-9(5)10(12)13/h2,10H,3H2,1H3
• InChI Key： PUDJALNSHNHTHN-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(F)F)C(=C1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate

Professional Introduction to Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1806918-29-5)

Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1806918-29-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, makes it a versatile building block for further chemical modifications.

The molecular structure of Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate exhibits a pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The pyridine ring is further functionalized with a bromo group at the 3-position, a cyano group at the 2-position, and a difluoromethyl group at the 6-position. Additionally, the presence of an acetate ester at the 5-position adds another layer of reactivity, enabling further derivatization through various chemical reactions such as nucleophilic substitution or transesterification.

In recent years, there has been an increasing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The functional groups present in Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate make it an attractive candidate for medicinal chemistry investigations. Specifically, the bromo and cyano groups can be readily transformed into other functional entities through cross-coupling reactions or nucleophilic additions, respectively. The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. In the context of Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate, the difluoromethyl group contributes to these properties, making it a valuable precursor for developing new pharmaceutical agents. For instance, fluorinated pyridines have been shown to exhibit potent activity against various biological targets, including enzymes and receptors involved in cancer and inflammatory diseases.

The synthetic utility of Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate has been demonstrated in several recent publications. Researchers have leveraged its reactive sites to construct more complex molecules with desired biological activities. One notable example involves the use of this compound as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate into drug candidates, scientists have been able to develop potent inhibitors that selectively target specific kinases.

Another area where this compound has shown promise is in the development of agrochemicals. The agrochemical industry continually seeks novel compounds that can enhance crop protection and yield. The unique structure of Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate allows for the synthesis of herbicides and insecticides with improved efficacy and environmental safety. For example, derivatives of this compound have been investigated for their ability to inhibit key enzymes involved in plant growth regulation or pest metabolism.

The pharmacokinetic properties of compounds derived from Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate are also subjects of interest. Researchers are particularly focused on optimizing bioavailability and minimizing side effects. The presence of fluorine atoms can influence these properties by affecting factors such as lipophilicity and metabolic clearance rates. By carefully designing derivatives based on this scaffold, it may be possible to develop drugs that exhibit favorable pharmacokinetic profiles.

In conclusion, Methyl 3-bromo-2-cyano-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1806918-29-5) is a multifunctional compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of reactive functional groups makes it a valuable intermediate for synthesizing biologically active molecules. Recent advancements in drug design have underscored the importance of fluorinated heterocycles like this one, highlighting their role in developing novel therapeutic agents with improved efficacy and safety profiles.